Cas no 64497-21-8 (Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl-)

Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl- is a diamine compound featuring a methyl-substituted aromatic core with an aminobenzyl group. Its bifunctional structure offers versatility as an intermediate in polymer synthesis, particularly for epoxy resins and polyurethanes, where it enhances crosslinking and thermal stability. The compound’s dual amine groups enable efficient reactivity in condensation and curing applications.
Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl- structure
64497-21-8 structure
Product Name:Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl-
CAS No:64497-21-8
MF:C14H16N2
MW:212.290243148804
CID:504190
PubChem ID:3017526
Update Time:2025-06-18

Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl-
    • 4-[(4-aminophenyl)methyl]-2-methylaniline
    • 4-[(4-aminophenyl)methyl]-o-toluidine
    • 4-((4-Aminophenyl)methyl)-o-toluidine
    • 4-(4-aminobenzyl)-2-methylaniline
    • NS00053669
    • 4-(4-aminobenzyl)-2-methylphenylamine
    • 4-[(4-aminophenyl)methyl]-2-methyl-aniline
    • EINECS 264-922-7
    • DTXSID10983057
    • 4,4'-diamino-3-methyldiphenylmethane
    • A2HEF2K4ZB
    • Benzenamine, 4-[(4-aminophenyl)methyl]-2-methyl
    • A840678
    • SCHEMBL9309437
    • 4-[(4-Aminophenyl)methyl]-2-methylbenzenamine
    • 64497-21-8
    • Inchi: 1S/C14H16N2/c1-10-8-12(4-7-14(10)16)9-11-2-5-13(15)6-3-11/h2-8H,9,15-16H2,1H3
    • InChI Key: AFEORBFSJSJGDW-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1C)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 212.13148
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04

Benzenamine,4-[(4-aminophenyl)methyl]-2-methyl- Pricemore >>

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